2-Cyclopropyl-5-(1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-cyclopropyl-5-[1-(5-ethylthiophen-2-yl)sulfonylpiperidin-4-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H21N3O3S2/c1-2-13-5-6-14(23-13)24(20,21)19-9-7-12(8-10-19)16-18-17-15(22-16)11-3-4-11/h5-6,11-12H,2-4,7-10H2,1H3
• InChI Key: BMORNWSRWWXRAF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCC(CC2)C3=NN=C(O3)C4CC4
• Molecular Formula: C16H21N3O3S2
• Molecular Weight: 367.5 g/mol
• CAS No.: 1235232-91-3

Description

2-Cyclopropyl-5-(1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C16H21N3O3S2 and its molecular weight is 367.48. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Potential

1,3,4-Oxadiazole compounds, including those structurally related to the specified chemical, have been synthesized and studied for their antibacterial properties. These compounds, like the one in your query, often demonstrate moderate to significant inhibitory effects against various bacterial strains, including Gram-negative and Gram-positive bacteria. For example, some derivatives showed strong inhibitory effects against Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis (Iqbal et al., 2017).

Anticancer Activity

Research on derivatives of 1,3,4-oxadiazole, including those structurally similar to the compound you're interested in, has indicated potential anticancer properties. These compounds have been evaluated for their ability to inhibit cancer cell growth, with some showing promising results compared to reference anticancer drugs (Rehman et al., 2018).

Alzheimer’s Disease Treatment

Compounds with a 1,3,4-oxadiazole structure have been synthesized and evaluated for their potential as drug candidates for Alzheimer’s disease. These compounds have been studied for enzyme inhibition activity against acetyl cholinesterase (AChE), a target in Alzheimer’s treatment, and assessed for their haemolytic activity to evaluate their safety profile (Rehman et al., 2018).

Antiviral Agents

Research on 1,3,4-oxadiazole derivatives, which are structurally akin to the compound , has also been conducted in the context of developing antiviral agents. These studies focus on synthesizing and evaluating the effectiveness of these compounds against various viruses, including herpes and coronavirus strains, showing varying degrees of antiviral activity (Albratty et al., 2019).